Cas no 72648-61-4 (2-Propanol, 1-(hexadecylamino)-)

2-Propanol, 1-(hexadecylamino)- structure
72648-61-4 structure
Product Name:2-Propanol, 1-(hexadecylamino)-
CAS No:72648-61-4
MF:C19H41NO
MW:299.534946203232
CID:543606
PubChem ID:5015282
Update Time:2025-04-19

2-Propanol, 1-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(hexadecylamino)-
    • 1-(hexadecylamino)propan-2-ol
    • 72648-61-4
    • SCHEMBL8109480
    • DTXSID20407532
    • AKOS024390761
    • Inchi: 1S/C19H41NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-19(2)21/h19-21H,3-18H2,1-2H3
    • InChI Key: PJJWFLQTCVHCIU-UHFFFAOYSA-N
    • SMILES: OC(C)CNCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 299.31903
  • Monoisotopic Mass: 299.318814931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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